7-Bromo-5-fluoro-2-methylbenzofuran

• Molecular Formula: C9H6BrFO
• Molecular Weight: 229.05 g/mol
• IUPAC Name: 7-bromo-5-fluoro-2-methyl-1-benzofuran
• InChI: InChI=1S/C9H6BrFO/c1-5-2-6-3-7(11)4-8(10)9(6)12-5/h2-4H,1H3
• InChI Key: COHMSTXCIFWUOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC(=CC(=C2O1)Br)F

Description

7-Bromo-5-fluoro-2-methylbenzofuran is a chemical compound belonging to the benzofuran family. Benzofurans are heterocyclic compounds that contain a fused benzene and furan ring.

Preparation Methods

The synthesis of 7-Bromo-5-fluoro-2-methylbenzofuran typically involves the bromination and fluorination of 2-methylbenzofuran. One common synthetic route includes the following steps:

Bromination: 2-Methylbenzofuran is treated with bromine in the presence of a catalyst to introduce a bromine atom at the 7-position.

Fluorination: The brominated intermediate is then subjected to fluorination using a fluorinating agent such as N-fluorobenzenesulfonimide (NFSI) to introduce a fluorine atom at the 5-position.

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

7-Bromo-5-fluoro-2-methylbenzofuran undergoes various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form dihydro derivatives.

Cross-Coupling Reactions: It can participate in cross-coupling reactions such as Heck, Sonogashira, and Stille couplings to form various substituted benzofuran derivatives.

Common reagents used in these reactions include palladium catalysts, boronic acids, and various oxidizing and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

7-Bromo-5-fluoro-2-methylbenzofuran has several scientific research applications:

Biology: Benzofuran derivatives, including this compound, have shown promising biological activities such as antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential use in drug discovery and development, particularly as a lead compound for designing new therapeutic agents.

Industry: It is used in the development of new materials with unique properties, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 7-Bromo-5-fluoro-2-methylbenzofuran depends on its specific application. In biological systems, it may interact with various molecular targets such as enzymes, receptors, and DNA. The exact pathways involved can vary, but common mechanisms include inhibition of enzyme activity, disruption of cell signaling pathways, and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

7-Bromo-5-fluoro-2-methylbenzofuran can be compared with other benzofuran derivatives such as:

7-Bromo-2-methylbenzofuran: Lacks the fluorine atom at the 5-position, which may affect its biological activity and chemical reactivity.

5-Fluoro-2-methylbenzofuran: Lacks the bromine atom at the 7-position, which can influence its properties and applications.

2-Methylbenzofuran: The parent compound without any halogen substitutions, serving as a basic structure for further modifications.

The uniqueness of this compound lies in its specific substitution pattern, which can impart distinct chemical and biological properties compared to other benzofuran derivatives.